Cas no 1170602-50-2 (2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride)

• Product Name: 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride
• CAS No: 1170602-50-2
• MF: C₁₀H₁₄Cl₃NO
• MW: 270.5833
• CID: 5094146
• Update Time: 2025-06-13

2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(2,4-dichloro-3,5-dimethylphenoxy)ethyl]amine hydrochloride
• 2-(2,4-dichloro-3,5-dimethylphenoxy)ethanamine;hydrochloride
• 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethanamine hydrochloride
• [2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl]aminehydrochloride
• 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethan-1-amine hydrochloride
• SB81912
• 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride

• Inchi： 1S/C10H13Cl2NO.ClH/c1-6-5-8(14-4-3-13)10(12)7(2)9(6)11;/h5H,3-4,13H2,1-2H3;1H
• InChI Key： LYIXNBNJZAGQRN-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C(C([H])([H])[H])C(=C1C([H])([H])[H])Cl)OC([H])([H])C([H])([H])N([H])[H].Cl[H]

Computed Properties

• Exact Mass: 269.014
• Monoisotopic Mass: 269.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride

Introduction to 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride (CAS No. 1170602-50-2)

2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride, identified by the chemical abstracts service number 1170602-50-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of amine derivatives and has garnered attention due to its structural features and potential biological activities. The presence of a phenoxy group linked to an ethylamine moiety, further modified by chloro and methyl substituents, suggests a complex interplay of electronic and steric effects that may influence its interactions with biological targets.

The structure-activity relationship (SAR) of this compound is a critical area of study. The phenoxy group is a common pharmacophore found in many bioactive molecules, often contributing to binding affinity and selectivity. In 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride, the chlorine atoms at the 2 and 4 positions of the aromatic ring enhance the lipophilicity and electronic properties of the molecule. Additionally, the dimethyl substitution at the 3 and 5 positions further modulates the steric environment around the phenoxy group. These structural features are hypothesized to play a role in modulating receptor binding and metabolic stability.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Molecular docking studies suggest that 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride may interact with various protein targets, including enzymes and receptors involved in neurotransmitter signaling pathways. This has prompted investigations into its potential as a lead compound for developing novel therapeutic agents.

One particularly intriguing aspect of this compound is its potential role in modulating neurotransmitter systems. The ethylamine moiety is reminiscent of structures found in psychotropic drugs, suggesting that 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride might exhibit effects on systems such as serotonin or dopamine pathways. However, it is important to note that such hypotheses require rigorous experimental validation through preclinical studies.

In vitro studies have begun to explore the biochemical profile of 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride. Initial experiments have focused on its interaction with enzymes known to be involved in drug metabolism. The presence of chloro and methyl substituents suggests that this compound may exhibit moderate resistance to metabolic degradation by cytochrome P450 enzymes. This property could enhance its bioavailability and prolong its pharmacological effects.

The synthesis of 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride presents an interesting challenge due to the complexity of its structure. Multi-step synthetic routes have been developed that involve functional group transformations such as nucleophilic aromatic substitution and reductive amination. Optimizing these synthetic pathways for high yield and purity is crucial for advancing towards clinical applications.

As research progresses, the development of high-throughput screening (HTS) platforms has accelerated the discovery process for novel bioactive compounds like 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride. These platforms allow for rapid testing of large libraries of compounds against various biological targets, enabling researchers to identify promising leads more efficiently than traditional methods.

The potential therapeutic applications of 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride are still being explored. Preliminary data suggest that it may have utility in treating conditions related to neurotransmitter dysregulation. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile before it can be considered for clinical development.

In conclusion, 2-(2,4-Dichloro-3,5-dimethylphenoxy)ethylamine hydrochloride (CAS No. 1170602-50-2) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for both academic study and drug discovery efforts aimed at addressing neurological disorders.